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Fenpropimorph Profile and Efficacy Data

The table below summarizes key information on the mode of action, efficacy, and analytical methods for

Fenpropimorph, synthesized from the search results.

Aspect Details for Fenpropimorph

Chemical Class &
Mode of Action

Morpholine fungicide; systemic activity. Inhibits ergosterol biosynthesis (FRAC
Code 5) [1] [2]. Disrupts eukaryotic sterol biosynthesis, inhibiting fungal Δ14

reductases and mammalian sterol biosynthesis [1].

Primary Uses &
Targets

Controls fungal diseases in cereals (wheat, barley, oats, rye), bananas, plantains

[2]. Targets powdery mildew, scald, yellow & brown rusts, Mycosphaerella ring
spot [2].

Efficacy Notes Variable efficacy against wheat diseases: low on mildew/Septoria, moderate-low
on rust [2]. The S-(-)-enantiomer shows significantly greater fungicidal activity

than the R-(+)-enantiomer [3].

| Experimental Data & Analytics | Validated Method: QuEChERS extraction with LC-MS/MS analysis

[4]. Key Parameters: LOD: 1.25 µg/kg, LOQ: 5.0 µg/kg. Average recovery: 61.5-97.1% in livestock
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products [4]. Chiral separation possible with UHPLC-MS/MS and chiral columns [3]. |

The Challenge with Finding Dodemorph Acetate Data

A direct comparison is hindered by a lack of publicly available, detailed scientific studies on Dodemorph

acetate.

The search results for Dodemorph acetate were primarily from market research reports [5], which
focus on market size, trends, and forecasts rather than experimental efficacy data, modes of action,

or analytical methodologies.
Other sources only provided very basic chemical identifiers [6] without any detailed information on its

performance or biology.

Experimental Workflow for Fungicide Analysis

For your content on experimental protocols, the workflow below illustrates a standard and validated method

for detecting fungicides like Fenpropimorph in complex matrices, which can serve as a reference.
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Sample Homogenization

QuEChERS Extraction

d-SPE Cleanup

LC-MS/MS Analysis

Data & Quantification

Click to download full resolution via product page

Workflow Stages:

Sample Homogenization: Ensures a representative sample [4].
QuEChERS Extraction: Uses acetonitrile, often with a modifier like acetic acid, to extract analytes.

Adding 5% acetic acid significantly improved recovery rates for Fenpropimorph and its metabolite [4].
d-SPE Cleanup: Uses sorbents like MgSO4, PSA, and C18 to remove fatty acids and other

interfering compounds from the extract [4].
LC-MS/MS Analysis: Provides high selectivity and sensitivity. A C18 column with a methanol/water

mobile phase containing 0.1% formic acid is effective for separation [4].
Data & Quantification: Relies on matrix-matched calibration curves for accuracy. For chiral analysis,

a Lux 3 μ Cellulose-3 column can separate enantiomers [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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